Cas no 89879-47-0 (Phenol, 4-chloro-2-(methoxymethyl)-)

Phenol, 4-chloro-2-(methoxymethyl)- structure
89879-47-0 structure
Product name:Phenol, 4-chloro-2-(methoxymethyl)-
CAS No:89879-47-0
MF:C8H9ClO2
MW:172.608861684799
CID:586051
PubChem ID:13254481

Phenol, 4-chloro-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-chloro-2-(methoxymethyl)-
    • 4-chloro-2-(methoxymethyl)phenol
    • 89879-47-0
    • DTXSID60532195
    • SCHEMBL9366397
    • Inchi: InChI=1S/C8H9ClO2/c1-11-5-6-4-7(9)2-3-8(6)10/h2-4,10H,5H2,1H3
    • InChI Key: PFBVNGMTQKJIRP-UHFFFAOYSA-N
    • SMILES: COCC1=C(C=CC(=C1)Cl)O

Computed Properties

  • Exact Mass: 172.0291072g/mol
  • Monoisotopic Mass: 172.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.5Ų

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